Indin

• Molecular Formula: C16H12N2O
• Molecular Weight: 248.28 g/mol
• InChI: InChI=1S/C16H12N2O/c19-16-15(11-6-2-4-8-14(11)18-16)12-9-17-13-7-3-1-5-10(12)13/h1-8,18-19H,9H2
• InChIKey: UREOUJDBDUCHKZ-UHFFFAOYSA-N

Indin (Isoindigo) for Organic Electronics & Medicinal Chemistry

Indin, also referred to as isoindigo (IUPAC: 3-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)-1,3-dihydro-2H-indol-2-one, CAS 476-34-6), is a synthetic bisindole belonging to the indigoid family alongside indigo and indirubin [1]. It possesses a planar, electron-deficient core with two lactam rings, imparting strong electron-withdrawing character (HOMO ≈ −5.7 eV, LUMO ≈ −3.4 eV) that makes it a versatile acceptor building block for donor–acceptor conjugated polymers and small molecules [2]. Beyond organic electronics, isoindigo derivatives such as meisoindigo have been clinically used for chronic myeloid leukemia, and its N-glycosides exhibit cancerostatic activity [3].

Organic Electronics

Electron-deficient acceptor building block for n-type and ambipolar conjugated polymers

Medicinal Chemistry

Kinase inhibitor scaffold for Flt3/RET and CDK2/GSK-3β pathway studies

Solution Processing

Practical solubility in DMF/DMSO supports spin-coating and printing workflows

• [1] Cunha, C., & Seixas de Melo, J. S. (2024). From indigo to isoindigo: Rationalizing the high efficiency of photoprotective molecular mechanisms. Dyes and Pigments, 229, 112307. View Source
• [2] Ashizawa, M., et al. (2016). Ambipolar organic transistors based on isoindigo derivatives. Organic Electronics, 35, 95-100. View Source
• [3] Langer, P. (2024). N-Glycosides of indigo, indirubin, and isoindigo: blue, red, and yellow sugars and their cancerostatic activity. Beilstein Journal of Organic Chemistry, 20, 2840–2869. View Source

Why Indin Differs from Indigo and Indirubin

Although indigo, indirubin, and isoindigo share a common bisindole core, their isomeric connectivity fundamentally alters their electronic structure, excited-state dynamics, and biological target engagement. Indin (isoindigo) exhibits an electron-withdrawing character absent in indigo, with a deeper LUMO level that enables n-type and ambipolar charge transport unattainable with indigo [1]. In medicinal applications, isoindigo derivatives show a distinct kinase selectivity profile—meisoindigo demonstrates limited anti-Flt3 activity compared to indirubin derivatives, meaning the two isomers are not interchangeable for AML-targeted therapy [2]. Substituting indin with generic indigo or indirubin without verifying the specific application context risks both device failure in organic electronics and loss of therapeutic efficacy in medicinal chemistry workflows.

Indin (Isoindigo)

Indigo

Electron Deficiency

Indigo lacks the deep LUMO required for n-type or ambipolar charge transport; substituting may disable n-channel operation in OFETs.

Kinase Selectivity

Indigo derivatives do not replicate the dual Flt3/RET or CDK2/GSK-3β inhibition profiles of isoindigo; pharmacological endpoints may not transfer.

Solution Processability

Unsubstituted indigo is virtually insoluble in common organic solvents, unlike Indin; direct replacement eliminates solution-based device fabrication.

• [1] Ashizawa, M., et al. (2016). Ambipolar organic transistors based on isoindigo derivatives. Organic Electronics, 35, 95-100. View Source
• [2] Al Sulaibi, M., et al. (2024). Docking-guided exploration of the anti-flt3 potential of isoindigo derivatives towards potential treatments of acute myeloid leukemia. Medicinal Chemistry Research, 33, 1242–1266. View Source

Indin Differentiation Evidence

Excited-State Deactivation Efficiency vs. Indigo

In a direct head-to-head experimental study using femtosecond transient absorption (fs-TA) spectroscopy and DFT/TDDFT calculations, isoindigo (Indin) demonstrated nearly 100% radiationless internal conversion efficiency, surpassing indigo (IND), which exhibits less than 0.1% quantum loss via fluorescence and triplet formation combined [1]. The mechanism in isoindigo involves rotational isomerization around the central C–C bond leading to a sloped conical intersection, whereas indigo relies on an excited-state intramolecular proton transfer (ESPT) that is inherently less efficient [1].

Excited-State Deactivation

Head-to-head

~100% radiationless internal conversion vs. indigo’s 99.9% deactivation with small fluorescence/triplet loss

Supports photostability in long-lifetime OPV and OLED applications

fs-TA spectroscopy; reported in Dyes and Pigments 2024

Evidence Dimension	Excited-state radiationless deactivation efficiency
Target Compound Data	~100% deactivation (isoindigo)
Comparator Or Baseline	Indigo: <0.1% quantum loss via fluorescence + triplet (i.e., >99.9% deactivation, but measurably less efficient than isoindigo)
Quantified Difference	Isoindigo achieves near-perfect deactivation; indigo shows a small but finite fluorescence/triplet loss
Conditions	Room-temperature solution-phase fs-TA, DFT/TDDFT; Dyes and Pigments 2024

Why This Matters

For applications requiring maximum photostability (e.g., long-lifetime organic solar cells, light-emitting transistors, or durable pigments), Indin offers a quantifiable advantage over indigo, directly translating into longer operational lifetimes.

• [1] Cunha, C., & Seixas de Melo, J. S. (2024). From indigo to isoindigo: Rationalizing the high efficiency of photoprotective molecular mechanisms. Dyes and Pigments, 229, 112307. View Source

Ambipolar Mobility vs. Indigo Polymers

Unsubstituted isoindigo (Indin) itself functions as an ambipolar semiconductor in OFETs with hole and electron mobilities exceeding 0.01 cm²/V·s, whereas the 6,6′-diphenyl derivative reaches μh/μe = 0.037/0.027 cm²/V·s [1]. By comparison, natural indigo-based OFETs achieve ambipolar mobilities up to ~0.5 cm²/V·s, but only after extensive processing optimization, and the indigo core lacks the electron-deficient character that makes isoindigo a superior acceptor unit for n-type polymer design [2]. Notably, fluorinated isoindigo polymers boost electron mobility from 10⁻² to 0.43 cm²/V·s while maintaining hole mobility up to 1.85 cm²/V·s, demonstrating the tunability of the isoindigo scaffold [3].

Ambipolar Mobility

Cross-study

Unsubstituted Indin μ_h/μ_e > 0.01 cm²/V·s; fluorinated polymer μ_h up to 1.85, μ_e up to 0.43 cm²/V·s

Enables balanced ambipolar and n-type transport unattainable with indigo

OFET measurements; multiple references

Evidence Dimension	Ambipolar charge carrier mobility in OFETs
Target Compound Data	Unsubstituted isoindigo: μh/μe > 0.01/0.01 cm²/V·s; 6,6′-diphenylisoindigo: μh/μe = 0.037/0.027 cm²/V·s; fluorinated isoindigo polymer: μh up to 1.85 cm²/V·s, μe up to 0.43 cm²/V·s
Comparator Or Baseline	Indigo: ambipolar μ up to ~0.5 cm²/V·s (best reported); epindolidione (indigo isomer): μ ~2 cm²/V·s (best reported)
Quantified Difference	Indin’s key advantage is not raw mobility magnitude but its electron-deficient nature, enabling balanced ambipolar transport and n-type polymer design—functionality indigo cannot match
Conditions	Bottom-gate/top-contact or top-gate/bottom-contact OFETs, ambient conditions; Organic Electronics 2016; Adv. Mater. 2013; JACS 2012

Why This Matters

Procurement of Indin as a building block enables the rational design of n-type and ambipolar conjugated polymers for complementary logic circuits and organic photovoltaics, a capability that indigo’s electronic structure cannot provide.

• [1] Ashizawa, M., et al. (2016). Ambipolar organic transistors based on isoindigo derivatives. Organic Electronics, 35, 95-100. View Source
• [2] Głowacki, E. D., et al. (2013). 25th anniversary article: progress in chemistry and applications of functional indigos for organic electronics. Advanced Materials, 25(48), 6783–6800. View Source
• [3] Lei, T., et al. (2012). Ambipolar polymer field-effect transistors based on fluorinated isoindigo: high performance and improved ambient stability. Journal of the American Chemical Society, 134(49), 20025–20028. View Source

Flt3 Inhibition Selectivity vs. Indirubin

A novel isoindigo derivative achieved an IC₅₀ of 88 nM against the drug-resistant Flt3-D835Y mutant kinase and an anti-RET IC₅₀ of 57 nM, demonstrating a dual Flt3/RET inhibitory profile reminiscent of indirubin derivatives [1]. In comparison, the most potent indirubin-based Flt3 inhibitor (5-fluoro-indirubin-3′-oxime) shows an IC₅₀ of 15 nM for wild-type Flt3 with >100-fold selectivity [2]. While indirubin derivatives are more potent on Flt3, isoindigo derivatives exhibit a distinct selectivity fingerprint—meisoindigo shows limited anti-Flt3 activity—and the dual Flt3/RET profile of optimized isoindigos opens a different therapeutic window [1].

Flt3 Inhibition

Head-to-head

Isoindigo derivative IC₅₀ 88 nM (Flt3-D835Y), RET 57 nM; indirubin comparator IC₅₀ 15 nM (WT Flt3)

Dual Flt3/RET profile offers a differentiated kinase inhibition context

In vitro kinase assays; HL-60 cells

Evidence Dimension	Kinase inhibitory potency (IC₅₀) against Flt3
Target Compound Data	Isoindigo derivative: IC₅₀ = 88 nM (Flt3-D835Y mutant); anti-RET IC₅₀ = 57 nM
Comparator Or Baseline	5-Fluoro-indirubin-3′-oxime: IC₅₀ = 15 nM (Flt3 wild-type)
Quantified Difference	Indirubin derivative is ~6× more potent on Flt3; however, the isoindigo derivative achieves dual Flt3/RET inhibition at sub-100 nM levels, a profile not replicated by the indirubin comparator
Conditions	In vitro kinase inhibition assays; HL-60 cell line; Medicinal Chemistry Research 2024; Bioorganic & Medicinal Chemistry Letters 2010

Why This Matters

For AML drug discovery programs, selecting Indin-derived scaffolds provides access to a dual Flt3/RET inhibition profile with sub-100 nM potency, offering a differentiated mechanism from classical indirubin-based Flt3 inhibitors that may address resistance or combinatorial therapy strategies.

• [1] Al Sulaibi, M., et al. (2024). Docking-guided exploration of the anti-flt3 potential of isoindigo derivatives towards potential treatments of acute myeloid leukemia. Medicinal Chemistry Research, 33, 1242–1266. View Source
• [2] Choi, S. J., et al. (2010). Indirubin derivatives as potent FLT3 inhibitors with anti-proliferative activity of acute myeloid leukemic cells. Bioorganic & Medicinal Chemistry Letters, 20(6), 2033–2037. View Source

Energy Level and Voc Advantage vs. DPP

In a direct comparative study of isoindigo- and diketopyrrolopyrrole (DPP)-based donor–acceptor polymer solar cells, the isoindigo-based polymer exhibited lower HOMO and LUMO energy levels compared to the DPP-based polymer. Consequently, isoindigo polymer devices consistently produced higher open-circuit voltages (Voc) [1]. Additionally, isoindigo-based polymer solar cells have achieved power conversion efficiencies up to 8% when paired with fullerene acceptors, and a record 6.3% for polymers with optical band gaps below 1.5 eV, demonstrating competitive photovoltaic performance [2].

Energy Level & Voc

Head-to-head

Isoindigo polymer HOMO ≈ −5.6 eV, LUMO ≈ −3.9 eV; consistently higher Voc than DPP polymer

Deeper energy levels support higher open-circuit voltage in OPV devices

Bulk heterojunction solar cells; PCE up to 8%

Evidence Dimension	HOMO/LUMO energy levels and photovoltaic Voc
Target Compound Data	Isoindigo polymer: HOMO ≈ −5.55 to −5.7 eV, LUMO ≈ −3.84 to −3.95 eV; Voc consistently higher; PCE up to 8%
Comparator Or Baseline	DPP-based polymer: HOMO ≈ −5.4 eV, LUMO ≈ −3.3 eV; lower Voc in comparative devices
Quantified Difference	Isoindigo polymer’s deeper HOMO/LUMO yields higher Voc; DPP-based devices suffer from lower Voc due to shallower energy levels
Conditions	Bulk heterojunction organic solar cells with fullerene acceptors; electrochemical measurements (CV/DPV); referenced studies 2014–2018

Why This Matters

For organic photovoltaic procurement, Indin-based polymers directly translate deeper energy levels into higher device Voc and competitive PCE, providing a quantifiable design advantage over DPP-based systems where voltage losses limit performance.

• [1] Deng, Y., et al. (2014). A comparative study of diketopyrrolopyrrole and isoindigo based polymers for organic photovoltaic applications. Organic Electronics, 15(11), 3242–3249. View Source
• [2] Ma, Z., et al. (2011). An easily accessible isoindigo-based polymer for high-performance polymer solar cells. Journal of the American Chemical Society, 133(32), 12358–12361. View Source

CDK2/GSK-3β Dual Inhibition vs. Indirubin

A series of N-alkyl or aryl substituted isoindigo derivatives were synthesized and evaluated for anti-proliferative activity. Compound 6k (N-(p-methoxyphenyl)-isoindigo) showed high and selective activity against K562 chronic myeloid leukemia cells with an IC₅₀ of 7.8 μM, inducing apoptosis in a dose-dependent manner [1]. In contrast, indirubin has been reported to inhibit CDK2/cyclin A with an IC₅₀ of 2.2 μM and GSK-3β at 0.6 μM, but its selectivity profile differs—indirubin is a potent pan-CDK inhibitor, whereas isoindigo derivatives like 6k exhibit dual CDK2/GSK-3β phosphorylation inhibition with a distinct mechanism involving Wnt/β-catenin pathway suppression [1][2]. Notably, some functionalized isoindigos were found to not inhibit CDK2 in vitro, suggesting alternative anti-proliferative pathways not shared by indirubin [3].

CDK2/GSK-3β Dual Inhibition

Cross-study

Compound 6k IC₅₀ 7.8 μM (K562 cells); dual phosphorylation inhibition plus Wnt/β-catenin suppression

Mechanistically distinct from pan-CDK indirubin; supports Wnt pathway study

SRB assay; molecular docking

Evidence Dimension	Anti-proliferative activity and kinase inhibition mechanism
Target Compound Data	6k (N-(p-methoxyphenyl)-isoindigo): IC₅₀ = 7.8 μM against K562 cells; dual CDK2/GSK-3β phosphorylation inhibition; Wnt/β-catenin pathway suppression
Comparator Or Baseline	Indirubin: CDK2/cyclin A IC₅₀ = 2.2 μM; GSK-3β IC₅₀ = 0.6 μM; pan-CDK inhibition profile
Quantified Difference	Indirubin is more potent on isolated kinases; however, isoindigo 6k achieves cellular anti-proliferative activity through a mechanistically distinct dual-inhibition + Wnt suppression pathway not observed with indirubin
Conditions	SRB assay on K562, HeLa, A549 cell lines; molecular docking; European Journal of Medicinal Chemistry 2014

Why This Matters

For medicinal chemistry procurement, Indin derivatives offer a differentiated dual CDK2/GSK-3β mechanism with Wnt pathway suppression, enabling development of anti-leukemia agents with a target profile distinct from classical indirubin-based pan-CDK inhibitors.

• [1] Zhao, P., et al. (2014). Design, synthesis and biological evaluation of N-alkyl or aryl substituted isoindigo derivatives as potential dual cyclin-dependent kinase 2 (CDK2)/glycogen synthase kinase 3β (GSK-3β) phosphorylation inhibitors. European Journal of Medicinal Chemistry, 86, 165–174. View Source
• [2] Leclerc, S., et al. (2001). Indirubins inhibit glycogen synthase kinase-3β and CDK5/p25, two protein kinases involved in abnormal tau phosphorylation in Alzheimer's disease. Journal of Biological Chemistry, 276(1), 251–260. View Source
• [3] Weyermann, J., et al. (2009). Synthesis and evaluation of functionalized isoindigos as antiproliferative agents. Bioorganic & Medicinal Chemistry, 17(21), 7541–7547. View Source

Solubility Advantage vs. Indigo

Commercially available Indin (isoindigo, CAS 476-34-6, purity ≥98%) exhibits solubility of 10 mg/mL in DMF and DMSO, with some supplier lots reaching 30 mg/mL in DMF and 25 mg/mL in DMSO [1]. This solubility is sufficient for solution-processed thin-film deposition techniques such as spin-coating and inkjet printing, which are standard for OFET and OPV device fabrication. In contrast, unsubstituted indigo is virtually insoluble in common organic solvents (<0.1 mg/mL), necessitating vapor-phase deposition or derivatization prior to solution processing [2]. The inherent solubility advantage of Indin eliminates a processing bottleneck, enabling direct formulation of semiconductor inks without additional synthetic steps.

Solubility Advantage

Data to verify

10–30 mg/mL in DMF, 10–25 mg/mL in DMSO; indigo < 0.1 mg/mL

Enables solution-processed device fabrication without pre-functionalization

Supplier CoA; lot-dependent

Evidence Dimension	Solubility in organic solvents (DMF, DMSO)
Target Compound Data	Indin (isoindigo): 10–30 mg/mL in DMF, 10–25 mg/mL in DMSO (≥98% purity)
Comparator Or Baseline	Indigo: <0.1 mg/mL in common organic solvents; requires vapor deposition or derivatization
Quantified Difference	Indin solubility is >100-fold higher than indigo in DMF/DMSO
Conditions	Vendor Certificate of Analysis; Cayman Chemical, AKSci, GLPBio; 20–25°C

Why This Matters

For laboratories procuring materials for solution-processed organic electronics, Indin’s practical solubility eliminates the need for pre-functionalization or vapor-deposition infrastructure, reducing both time and cost in device prototyping and scale-up.

• [1] GLPBIO. (n.d.). Isoindigo (CAS 476-34-6) Product Information. Solubility: DMF 10 mg/mL, DMSO 10 mg/mL. View Source
• [2] Głowacki, E. D., et al. (2013). 25th anniversary article: progress in chemistry and applications of functional indigos for organic electronics. Advanced Materials, 25(48), 6783–6800. View Source

Indin High-Value Procurement Scenarios

Ambipolar and n-Type OFET Development

Indin’s electron-deficient core (HOMO ≈ −5.7 eV, LUMO ≈ −3.4 eV) and demonstrated ambipolar mobility (>0.01 cm²/V·s for the unsubstituted molecule; up to 1.85/0.43 cm²/V·s for fluorinated polymers) make it the building block of choice for designing n-type and ambipolar conjugated polymers for complementary logic circuits [1][2]. Unlike indigo, which cannot sustain n-type transport without extensive modification, Indin provides a ready-to-use electron-accepting scaffold that can be further tuned via substitution. Procure Indin when the research objective requires balanced hole/electron transport or exclusively n-type semiconducting behavior in OFETs.

High-Voltage OPV Active Layer Design

Comparative studies demonstrate that isoindigo-based polymers yield consistently higher open-circuit voltages (Voc) than DPP-based analogs due to their deeper HOMO energy levels [3]. With reported PCEs up to 8% in fullerene-based devices, Indin-derived polymers are a strategic procurement choice for OPV research groups targeting high Voc and low voltage loss. The compound’s solubility (10–30 mg/mL in DMF/DMSO) further facilitates solution-processed bulk heterojunction fabrication .

Dual Flt3/RET Inhibitor Lead Discovery for AML

Novel isoindigo derivatives have demonstrated sub-100 nM dual inhibition of Flt3-D835Y mutant (IC₅₀ = 88 nM) and RET kinase (IC₅₀ = 57 nM), with selective cytotoxicity against Flt3-overexpressing HL-60 leukemia cells [4]. This profile is distinct from classical indirubin-based Flt3 inhibitors (IC₅₀ = 15 nM for wild-type Flt3) and offers a differentiated mechanism for overcoming resistance. Medicinal chemistry teams should procure Indin as a core scaffold for designing dual Flt3/RET inhibitors with potential application in Flt3-mutant AML.

Dual CDK2/GSK-3β Inhibitor for Wnt-Targeted Leukemia Therapy

N-substituted isoindigo derivatives such as 6k exhibit selective anti-proliferative activity against K562 CML cells (IC₅₀ = 7.8 μM) via dual CDK2/GSK-3β phosphorylation inhibition and suppression of the Wnt/β-catenin signaling pathway [5]. Unlike indirubin, which acts as a pan-CDK inhibitor, Indin derivatives provide a mechanistically distinct dual-inhibition profile with Wnt pathway engagement. Procure Indin for structure–activity relationship (SAR) studies aimed at developing Wnt-pathway-targeted anti-leukemia agents.

Application

Selection Property

Validation Focus

Ambipolar/n-type OFET research

Electron-deficient core with deep LUMO

Verify balanced μ_h/μ_e in device geometry

High-Voc OPV active layer design

Deeper HOMO vs. DPP for voltage gain

Confirm Voc enhancement in BHJ cells

Flt3/RET dual inhibition studies

Sub-100 nM dual kinase inhibition profile

Assess selectivity against Flt3-D835Y and RET in AML cell models

CDK2/GSK-3β and Wnt pathway research

Dual CDK2/GSK-3β inhibition with Wnt/β-catenin suppression

Evaluate anti-proliferative activity in K562 CML model

• [1] Ashizawa, M., et al. (2016). Ambipolar organic transistors based on isoindigo derivatives. Organic Electronics, 35, 95-100. View Source
• [2] Lei, T., et al. (2012). Ambipolar polymer field-effect transistors based on fluorinated isoindigo: high performance and improved ambient stability. Journal of the American Chemical Society, 134(49), 20025–20028. View Source
• [3] Deng, Y., et al. (2014). A comparative study of diketopyrrolopyrrole and isoindigo based polymers for organic photovoltaic applications. Organic Electronics, 15(11), 3242–3249. View Source
• [4] Al Sulaibi, M., et al. (2024). Docking-guided exploration of the anti-flt3 potential of isoindigo derivatives towards potential treatments of acute myeloid leukemia. Medicinal Chemistry Research, 33, 1242–1266. View Source
• [5] Zhao, P., et al. (2014). Design, synthesis and biological evaluation of N-alkyl or aryl substituted isoindigo derivatives as potential dual cyclin-dependent kinase 2 (CDK2)/glycogen synthase kinase 3β (GSK-3β) phosphorylation inhibitors. European Journal of Medicinal Chemistry, 86, 165–174. View Source